Cas no 2680775-15-7 (benzyl N-5-bromo-6-(difluoromethyl)pyrimidin-4-ylcarbamate)

• Product Name: benzyl N-5-bromo-6-(difluoromethyl)pyrimidin-4-ylcarbamate
• CAS No: 2680775-15-7
• MF: C₁₃H₁₀BrF₂N₃O₂
• MW: 358.138208866119
• CID: 5626033
• PubChem ID: 165927230
• Update Time: 2025-11-01

benzyl N-5-bromo-6-(difluoromethyl)pyrimidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[5-bromo-6-(difluoromethyl)pyrimidin-4-yl]carbamate
• 2680775-15-7
• EN300-28299462
• benzyl N-5-bromo-6-(difluoromethyl)pyrimidin-4-ylcarbamate

• Inchi： 1S/C13H10BrF2N3O2/c14-9-10(11(15)16)17-7-18-12(9)19-13(20)21-6-8-4-2-1-3-5-8/h1-5,7,11H,6H2,(H,17,18,19,20)
• InChI Key： MKDAAXGDMPTVQK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)N=CN=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 356.99245g/mol
• Monoisotopic Mass: 356.99245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.1Ų

Additional information on benzyl N-5-bromo-6-(difluoromethyl)pyrimidin-4-ylcarbamate

Benzyl N-5-Bromo-6-(Difluoromethyl)Pyrimidin-4-Ylcarbamate: A Comprehensive Overview

The compound benzyl N-5-bromo-6-(difluoromethyl)pyrimidin-4-ylcarbamate (CAS No. 2680775-15-7) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The presence of a bromine atom at position 5 and a difluoromethyl group at position 6 introduces unique electronic and steric properties, making this compound a valuable substrate for further functionalization and application development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of benzyl N-5-bromo-6-(difluoromethyl)pyrimidin-4-ylcarbamate through multi-step processes involving nucleophilic substitutions, coupling reactions, and selective functional group transformations. These methods have not only improved the yield and purity of the compound but also opened new avenues for its use in drug discovery programs targeting various therapeutic areas such as oncology, infectious diseases, and inflammation.

The structural uniqueness of this compound lies in its pyrimidine ring system, which serves as a versatile scaffold for attaching various substituents. The bromine atom at position 5 acts as an electron-withdrawing group, enhancing the reactivity of the molecule in certain chemical transformations. Meanwhile, the difluoromethyl group at position 6 introduces additional electronic effects and steric hindrance, which can be exploited to modulate the pharmacokinetic properties of the compound.

Recent studies have highlighted the potential of benzyl N-5-bromo-6-(difluoromethyl)pyrimidin-4-ylcarbamate as a lead compound in antiviral drug development. Its ability to inhibit key viral enzymes such as proteases and polymerases has been demonstrated in vitro, suggesting its potential as a candidate for antiviral therapies against emerging infectious diseases. Furthermore, its structural flexibility allows for further optimization to improve potency, selectivity, and bioavailability.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Its ability to act as a bioactive agent against plant pathogens has been explored in recent studies, making it a potential candidate for developing novel pesticides and fungicides. The incorporation of bromine and difluoromethyl groups into its structure contributes to its stability and efficacy under various environmental conditions.

The synthesis of benzyl N-5-bromo-6-(difluoromethyl)pyrimidin-4-ylcarbamate involves a series of well-established organic reactions, including nucleophilic aromatic substitution, Suzuki coupling, and carbamate formation. These steps ensure the precise placement of substituents on the pyrimidine ring, resulting in a highly functionalized molecule with tailored properties.

From a materials science perspective, this compound has been investigated for its potential use in advanced materials such as high-performance polymers and optoelectronic devices. Its unique electronic properties make it a candidate for applications in organic electronics, where tailored molecular structures are essential for achieving desired device performance.

In conclusion, benzyl N-5-bromo-6-(difluoromethyl)pyrimidin-4-yli carbamate (CAS No. 2680775157) represents a versatile platform for exploring new chemical entities with diverse applications across multiple industries. Its structural features and reactivity make it an attractive target for further research and development efforts aimed at harnessing its full potential.